Cas no 960060-82-6 (4-(Dipropylamino)-3-nitrobenzoic acid)

960060-82-6 structure
Product name:4-(Dipropylamino)-3-nitrobenzoic acid
CAS No:960060-82-6
MF:C13H18N2O4
MW:266.293023586273
MDL:MFCD12445716
CID:4723351
4-(Dipropylamino)-3-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(dipropylamino)-3-nitrobenzoic acid
- 4-(Dipropylamino)-3-nitrobenzoic acid
-
- MDL: MFCD12445716
- Inchi: 1S/C13H18N2O4/c1-3-7-14(8-4-2)11-6-5-10(13(16)17)9-12(11)15(18)19/h5-6,9H,3-4,7-8H2,1-2H3,(H,16,17)
- InChI Key: ACJQPPTURSKFLV-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C(=O)O)C=CC=1N(CCC)CCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 310
- Topological Polar Surface Area: 86.4
4-(Dipropylamino)-3-nitrobenzoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Matrix Scientific | 051762-2.500g |
4-(Dipropylamino)-3-nitrobenzoic acid |
960060-82-6 | 2.500g |
$720.00 | 2023-09-10 | ||
Matrix Scientific | 051762-500mg |
4-(Dipropylamino)-3-nitrobenzoic acid |
960060-82-6 | 500mg |
$237.00 | 2023-09-10 |
4-(Dipropylamino)-3-nitrobenzoic acid Related Literature
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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2. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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